1-(5-(2,4-Dichlorophenoxy)-4-nitrothiophen-2-yl)ethanone

• Molecular Formula: C12H7Cl2NO4S
• Molecular Weight: 332.2 g/mol
• IUPAC Name: 1-[5-(2,4-dichlorophenoxy)-4-nitrothiophen-2-yl]ethanone
• InChI: InChI=1S/C12H7Cl2NO4S/c1-6(16)11-5-9(15(17)18)12(20-11)19-10-3-2-7(13)4-8(10)14/h2-5H,1H3
• InChI Key: QACFCXBVJBJFHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(S1)OC2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]

Description

1-(5-(2,4-Dichlorophenoxy)-4-nitrothiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C12H7Cl2NO4S and its molecular weight is 332.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium t-butoxide (0.30 g, 2.67 mmol) was suspended in anhydrous tetrahydrofuran (25 mL), 2,4-dichlorophenol (0.40 g, 2.43 mmol) was added and the resulting mixture was stirred at ambient temperature under nitrogen for 30 minutes. After this time, 1-(5-chloro-4-nitro-2-thienyl)ethanone (0.5 g, 2.43 mmol) was added, the resulting mixture was stirred at ambient temperature for 45 minutes, then it was poured into water (100 mL) and stirred at ambient temperature overnight. The resulting solid was collected by filtration, washed with water (2×10 mL) and dried in air. The crude product was dissolved in acetonitrile (7 mL), the resulting solution was evaporated to near dryness and the residue was triturated with diethyl ether (2 mL). The resulting solid was collected by filtration and dried in vacuo at 40° C. overnight to afford the title product as a solid (0.45 g, 55% yield). 1H NMR (300 MHz, d6-acetone) δ: 8.15 (1H, s), 7.68 (1H, d), 7.51 (2H, m), 2.45 (3H, s).